Cas no 153716-51-9 (3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid)

• Product Name: 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid
• CAS No: 153716-51-9
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 106297
• PubChem ID: 2748355
• Update Time: 2025-06-11

3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 3-(1H-pyrrol-1-yl)-
• 3-(1H-PYRROL-1-YL)-4-PYRIDINECARBOXYLIC ACID
• 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid
• 3-((1H)-Pyrrol-1-yl)-4-pyridinecarboxylicacid
• AKOS004903784
• DTXSID10372720
• 3-pyrrol-1-ylpyridine-4-carboxylic Acid
• FT-0613495
• 3-(1H-Pyrrol-1-yl)isonicotinic acid
• 153716-51-9
• EN300-105057

• MDL： MFCD01108786
• Inchi： 1S/C10H8N2O2/c13-10(14)8-3-4-11-7-9(8)12-5-1-2-6-12/h1-7H,(H,13,14)
• InChI Key： REIAJEVJCAYSBA-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid

Research Brief on 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid (CAS: 153716-51-9): Recent Advances and Applications

3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid (CAS: 153716-51-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation tyrosine kinase inhibitors in non-small cell lung cancer (NSCLC). The researchers utilized a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.

In addition to its applications in oncology, recent research has also explored the anti-inflammatory properties of 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound could modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This finding suggests its potential utility in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The synthetic accessibility of 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid has also been a focus of recent investigations. A 2023 study in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, which employs a palladium-catalyzed coupling reaction followed by carboxylation. This method offers improved yields and reduced environmental impact compared to traditional approaches, making it more suitable for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid-based therapeutics. Pharmacokinetic studies indicate that further structural modifications may be necessary to enhance bioavailability and reduce off-target effects. Ongoing research is focused on addressing these limitations through rational drug design and advanced formulation strategies.

In conclusion, 3-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid (CAS: 153716-51-9) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Its versatility, combined with recent advancements in synthetic methodologies and biological evaluation, positions it as a valuable tool for future drug discovery efforts. Continued research in this area is expected to yield further insights into its mechanistic underpinnings and therapeutic potential.